(3-Methyl-1-propyl-1H-pyrazol-4-yl)methanamine dihydrochloride

• IUPAC Name: (3-methyl-1-propylpyrazol-4-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C8H15N3.2ClH/c1-3-4-11-6-8(5-9)7(2)10-11;;/h6H,3-5,9H2,1-2H3;2*1H
• InChI Key: ORVZAIGAVGBDAR-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=C(C(=N1)C)CN.Cl.Cl
• Molecular Formula: C8H17Cl2N3
• Molecular Weight: 226.14 g/mol

Description

(3-Methyl-1-propyl-1H-pyrazol-4-yl)methanamine dihydrochloride, also known as MPMP, is a synthetic compound that has been widely used in scientific research. It is a potent and selective agonist of the trace amine-associated receptor 1 (TAAR1), a G protein-coupled receptor that is expressed in various regions of the brain and other tissues. TAAR1 has been implicated in a range of physiological and behavioral processes, including neurotransmitter release, reward processing, mood regulation, and drug addiction. In

Scientific Research Applications

Synthesis and Applications in Drug Discovery

Anticancer and Antimicrobial Agents

A study explored the synthesis of novel heterocyclic compounds incorporating oxazole, pyrazoline, and pyridine, which showed promising anticancer activity against a panel of 60 cancer cell lines and exhibited in vitro antibacterial and antifungal activities. The compounds' structures were confirmed using various spectroanalytical techniques, and their potential utility in overcoming microbial resistance to pharmaceutical drugs was highlighted through molecular docking studies (Katariya, Vennapu, & Shah, 2021).

Alzheimer's Disease Treatment

Research on 3-aryl-1-phenyl-1H-pyrazole derivatives identified compounds with significant inhibitory activities against acetylcholinesterase and monoamine oxidase, suggesting their potential as multitarget directed ligands for Alzheimer's disease treatment. The study provides insights into structure-activity relationships and potential binding orientations in the active sites of the enzymes (Kumar et al., 2013).

Catalysis and Material Science

Cobalt(II) Complexes

Another investigation focused on cobalt(II) complexes containing N′-substituted N,N′,N-bis((1H-pyrazol-1-yl)methyl)amine ligands, revealing their structural characteristics and potential applications in polymerization processes. These complexes showed varying coordination geometries and demonstrated significant activity in methyl methacrylate polymerization, yielding polymers with high molecular weight and narrow polydispersity index (Choi et al., 2015).

Corrosion Inhibition

Pyranopyrazole Derivatives

Research on pyranopyrazole derivatives as corrosion inhibitors for mild steel in HCl solution utilized gravimetric and electrochemical techniques. The study found these compounds significantly inhibit corrosion, suggesting their application in industrial corrosion protection. The inhibitors' efficiency, mechanism of action, and adsorption behavior were thoroughly investigated, providing valuable data for developing new corrosion inhibitors (Yadav et al., 2016).

Mechanism of Action

Target of Action

It is known that pyrazole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Pyrazole derivatives are known to interact with their targets, leading to changes in cellular processes . The specific interactions and resulting changes would depend on the specific targets and the biological context.

Biochemical Pathways

Given the wide range of biological activities associated with pyrazole derivatives, it can be inferred that multiple pathways could potentially be affected .

Result of Action

Given the wide range of biological activities associated with pyrazole derivatives, it can be inferred that the compound could potentially have diverse effects at the molecular and cellular levels .

Action Environment

It is known that factors such as ph, temperature, and presence of other molecules can influence the action of chemical compounds .